N-[2-(Diphenylmethoxy)ethyl]-N,N',N'-trimethyl-ethylenediamine Dimaleate

• CAS RN: 2718-46-9
• Molecular Formula: C24H32N2O5
• Molecular Weight: 428.529
• IUPAC Name: N/'-(2-benzhydryloxyethyl)-N,N,N/'-trimethylethane-1,2-diamine;(Z)-but-2-enedioic acid
• InChI: InChI=1S/C20H28N2O.C4H4O4/c1-21(2)14-15-22(3)16-17-23-20(18-10-6-4-7-11-18)19-12-8-5-9-13-19;5-3(6)1-2-4(7)8/h4-13,20H,14-17H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key: JZTZBPWPKDDCBG-BTJKTKAUSA-N
• SMILES: CN(C)CCN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2.C(=CC(=O)O)C(=O)O
• synonyms: Dimenhydrinate Impurity D

Description

N-[2-(Diphenylmethoxy)ethyl]-N,N’,N’-trimethyl-ethylenediamine Dimaleate is a chemical compound with the molecular formula C24H32N2O5. It has a molecular weight of 428.53. This compound is an impurity of Dimenhydrinate, which is an antihistamine with antiemetic properties used to prevent nausea and motion sickness.

Physical And Chemical Properties Analysis

N-[2-(Diphenylmethoxy)ethyl]-N,N’,N’-trimethyl-ethylenediamine Dimaleate has a melting point of 152-156 °C. It’s hygroscopic and should be stored in a refrigerator under an inert atmosphere. It’s slightly soluble in water and very slightly soluble in methanol when heated. It’s a solid substance with an off-white to pale beige color.

Safety And Hazards

This compound is classified as having acute toxicity when ingested (Category 4 according to EU Regulation 1272/2008 and US OSHA 1910.1200). It’s harmful if swallowed. After handling, hands should be washed thoroughly. If swallowed, a poison center or doctor should be contacted if the person feels unwell.